Cas no 43077-29-8 (((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine)

• Product Name: ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine
• CAS No: 43077-29-8
• MF: C₂₂H₂₉P
• MW: 324.439427137375
• MDL: MFCD00013415
• CID: 1036126
• Update Time: 2025-06-18

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine Chemical and Physical Properties

Names and Identifiers

• ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)diphenylphosphine
• (S)-NMDPP
• ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine
• (S)-(+)-NEOMENTHYLDIPHENYLPHOSPHINE
• (S)-(+)-NEOMENTHYLDIPHENYLPHOSPHINE (S)-NMDPP
• (+)-(S)-NMDPP
• (+)-NMDPP
• (+)-Neomenthyldiphenylphosphine

• MDL： MFCD00013415
• Inchi： 1S/C22H29P/c1-17(2)21-15-14-18(3)16-22(21)23(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21+,22+/m1/s1
• InChI Key： BEYDOEXXFGNVRZ-COPCDDAFSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 324.20100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 98-99 ºC
• Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
• PSA: 13.59000
• LogP: 5.58010
• Sensitiveness: air sensitive
• Specific Rotation: +95.5° (c 1.26, CH2Cl2)

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine

Introduction to ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine (CAS No. 43077-29-8)

((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine is a phosphine derivative that has garnered significant attention in the field of organic synthesis and catalysis due to its unique structural and functional properties. This compound, with the CAS number 43077-29-8, is characterized by its chiral center and the presence of a bulky substituent group, which makes it a valuable tool in the development of asymmetric catalytic systems.

The structure of ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine consists of a cyclohexane ring substituted with an isopropyl group at the 2-position and a methyl group at the 5-position, along with two phenyl groups attached to a phosphorus atom. This specific arrangement imparts high steric hindrance and chirality, making it an excellent ligand in transition metal-catalyzed reactions. The compound's ability to induce high enantioselectivity has been leveraged in various synthetic transformations.

In recent years, there has been a growing interest in the application of this phosphine derivative in pharmaceutical synthesis. Its chiral nature allows for the efficient synthesis of enantiomerically pure compounds, which are crucial in drug development. For instance, studies have demonstrated its utility in the asymmetric hydrogenation of ketones and imines, leading to the formation of optically active intermediates that are key precursors in the synthesis of biologically active molecules.

One of the most notable applications of ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine is in the field of transition metal catalysis, particularly in palladium-catalyzed cross-coupling reactions. The bulky substituents on the cyclohexane ring help to stabilize reactive intermediates and prevent unwanted side reactions, thereby improving reaction yields and selectivity. This has made it a preferred ligand in the synthesis of complex organic molecules.

Recent research has also explored the potential of this compound in material science. Its unique steric and electronic properties have been found to influence the performance of various catalytic systems. For example, it has been used to develop novel catalysts for polymerization reactions, where its ability to control polymer architecture and molecular weight has been particularly beneficial.

The synthesis of ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The process typically involves the reaction of a chiral phosphorus precursor with an appropriate cyclohexane derivative. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this valuable compound.

In conclusion, ((1S,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-diphenylphosphine (CAS No. 43077-29-8) is a versatile and highly functional phosphine derivative with significant applications in organic synthesis, catalysis, and material science. Its unique structural features make it an indispensable tool for researchers seeking to develop novel catalytic systems and enantiomerically pure compounds. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.